Cas no 51794-18-4 (2-(piperidin-1-ylmethyl)pyridine dihydrochloride)

2-(piperidin-1-ylmethyl)pyridine dihydrochloride structure
51794-18-4 structure
Product Name:2-(piperidin-1-ylmethyl)pyridine dihydrochloride
CAS No:51794-18-4
MF:C11H18Cl2N2
MW:249.180020809174
CID:1574320
PubChem ID:3016691
Update Time:2025-04-21

2-(piperidin-1-ylmethyl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(piperidin-1-ylmethyl)pyridine dihydrochloride
    • 2-(1-Piperidinylmethyl)pyridine dihydrochloride
    • 2-(beta-Piperidinomethyl)pyridine dihydrochloride
    • Pyridine, 2-(1-piperidinylmethyl)-, dihydrochloride
    • 51794-18-4
    • 2-(piperidin-1-ylmethyl)pyridine;dihydrochloride
    • CS-W018358
    • DTXSID40199720
    • BCA79418
    • D77833
    • 2-[(piperidin-1-yl)methyl]pyridine dihydrochloride
    • Inchi: 1S/C11H16N2.2ClH/c1-4-8-13(9-5-1)10-11-6-2-3-7-12-11;;/h2-3,6-7H,1,4-5,8-10H2;2*1H
    • InChI Key: ZRDFMTHQQRVJIP-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CC2C=CC=CN=2)CCCCC1

Computed Properties

  • Exact Mass: 248.08494
  • Monoisotopic Mass: 248.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • PSA: 16.13
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